Cas no 84012-01-1 (5-Hexenoic acid, 2-oxo-, methyl ester)

84012-01-1 structure
Product name:5-Hexenoic acid, 2-oxo-, methyl ester
5-Hexenoic acid, 2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexenoic acid, 2-oxo-, methyl ester
- methyl 2-oxohex-5-enoate
- methyl 2-oxo-5-hexenoate
- SCHEMBL5402287
- DWTCEDVGEVPLAV-UHFFFAOYSA-N
- 2-Oxo-hex-5-enoic acid methyl ester
- CS-0106205
- D76611
- 84012-01-1
- DTXSID20574011
-
- Inchi: InChI=1S/C7H10O3/c1-3-4-5-6(8)7(9)10-2/h3H,1,4-5H2,2H3
- InChI Key: DWTCEDVGEVPLAV-UHFFFAOYSA-N
- SMILES: COC(=O)C(=O)CCC=C
Computed Properties
- Exact Mass: 142.062994177g/mol
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.4Ų
5-Hexenoic acid, 2-oxo-, methyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM543085-5g |
Methyl 2-oxohex-5-enoate |
84012-01-1 | 95%+ | 5g |
$1428 | 2023-02-01 | |
Chemenu | CM543085-1g |
Methyl 2-oxohex-5-enoate |
84012-01-1 | 95%+ | 1g |
$357 | 2023-02-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176845-5g |
Methyl 2-oxohex-5-enoate |
84012-01-1 | 98% | 5g |
¥12997.00 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176845-1g |
Methyl 2-oxohex-5-enoate |
84012-01-1 | 98% | 1g |
¥3481.00 | 2024-07-28 |
5-Hexenoic acid, 2-oxo-, methyl ester Related Literature
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
-
Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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